![molecular formula C10H17Br B2463056 8-(2-Bromoethyl)spiro[2.5]octane CAS No. 2503204-15-5](/img/structure/B2463056.png)
8-(2-Bromoethyl)spiro[2.5]octane
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Overview
Description
Spirocyclic compounds are defined as a bicycle connected by a single fully-substituted carbon atom, which is not connected by an adjacent atom. These structures are inherently highly 3-dimensional .
Synthesis Analysis
The development of novel synthetic strategies to form new chemical entities in a stereoselective manner is an ongoing significant objective in organic and medicinal chemistry . This includes the development of new stereoselective approaches to spirocyclic oxindoles with spiro-3- to 8-membered rings .Molecular Structure Analysis
The shared tetrahedral sp3-carbon atom positions the planes of the 2 rings orthogonally, despite the torsional strain this may impose on the substituents of the rings .Chemical Reactions Analysis
The development of synthetic and catalytic methods to access medicinally relevant structural motifs and heterocycles is a focus of research .Physical and Chemical Properties Analysis
Spirocyclic compounds can improve certain physicochemical properties such as lipophilicity, aqueous solubility, and metabolic stability, in comparison to the respective monocyclic structure .Scientific Research Applications
Mechanisms of Enzyme Action :
- Auclair et al. (2002) explored the mechanisms of hydrocarbon hydroxylation by cytochrome P450 enzymes using probes like spiro[2.5]octane. They found that products indicative of a radical intermediate were detected, supporting a radical rebound mechanism for these enzymes (Auclair et al., 2002).
Synthetic Chemistry Applications :
- Jin et al. (2015) developed a general synthetic route to spiro[2.5]octane-5,7-dione, demonstrating a method that can be scaled up for larger production, highlighting the compound's utility in organic synthesis (Jin et al., 2015).
- Suzuki et al. (1974) reported on the homoallylic rearrangements of 4-spiro[2.5]octyl radical, providing insights into the behavior of spiro compounds under specific conditions (Suzuki et al., 1974).
Molecular Structure Analysis :
- Boulebnane et al. (1987, 1988) conducted a conformational analysis of 1-oxa-spiro[2.5]octane using microwave spectroscopy and molecular mechanics, revealing the existence of two chair conformational isomers (Boulebnane et al., 1987), (Boulebnane et al., 1988).
Discovery of New Compounds :
- Liu et al. (2015) isolated new metabolites featuring a unique spiro[2.5]octane skeleton from the endophytic fungus Pestalotiopsis fici, indicating potential for discovering novel compounds with this structural motif (Liu et al., 2015).
Photolysis Studies :
- Yates and Helferty (1983) studied the photolysis of spiro[2.5]oct-7-en-4-ones, contributing to the understanding of reaction mechanisms under light exposure (Yates & Helferty, 1983).
Catalytic Reactions :
- Basavaiah et al. (2005) described a TiCl4 catalyzed synthesis of compounds containing the spiro[2.5]octane structure, showing its role in facilitating specific chemical reactions (Basavaiah et al., 2005).
Future Directions
Spirocyclic compounds access relatively underexplored chemical space and novel intellectual property (IP) space . They are important for applications in medicinal chemistry, as intermediates or final products in total synthesis, and as model compounds for the development of enantioselective catalytic methodologies .
Properties
IUPAC Name |
8-(2-bromoethyl)spiro[2.5]octane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17Br/c11-8-4-9-3-1-2-5-10(9)6-7-10/h9H,1-8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWBIPRCSRQLMFH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(CC2)C(C1)CCBr |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17Br |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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